Cas no 2171587-51-0 (2-{(benzyloxy)carbonylamino}-3-(thiolan-2-yl)propanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(thiolan-2-yl)propanoic acid
• CAS No: 2171587-51-0
• MF: C₁₅H₁₉NO₄S
• MW: 309.380663156509
• CID: 6475282
• PubChem ID: 165520232
• Update Time: 2025-10-29

2-{(benzyloxy)carbonylamino}-3-(thiolan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-3-(thiolan-2-yl)propanoic acid
• 2171587-51-0
• EN300-1298625
• 2-{[(benzyloxy)carbonyl]amino}-3-(thiolan-2-yl)propanoic acid

• Inchi： 1S/C15H19NO4S/c17-14(18)13(9-12-7-4-8-21-12)16-15(19)20-10-11-5-2-1-3-6-11/h1-3,5-6,12-13H,4,7-10H2,(H,16,19)(H,17,18)
• InChI Key： IFQVMHMMFHQHCN-UHFFFAOYSA-N
• SMILES： S1CCCC1CC(C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 309.10347926g/mol
• Monoisotopic Mass: 309.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 101Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-(thiolan-2-yl)propanoic acid

Comprehensive Overview of 2-{(benzyloxy)carbonylamino}-3-(thiolan-2-yl)propanoic acid (CAS No. 2171587-51-0)

2-{(benzyloxy)carbonylamino}-3-(thiolan-2-yl)propanoic acid (CAS No. 2171587-51-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and peptide synthesis. This compound, characterized by its unique thiolane ring and benzyloxycarbonyl (Cbz) protecting group, serves as a versatile building block in the development of bioactive molecules. Its molecular structure combines a propanoic acid backbone with a thiolan-2-yl moiety, making it a valuable intermediate for researchers exploring novel therapeutic agents.

The growing interest in peptide-based therapeutics and small molecule inhibitors has propelled the demand for high-quality intermediates like 2-{(benzyloxy)carbonylamino}-3-(thiolan-2-yl)propanoic acid. Recent trends in drug discovery emphasize the importance of sulfur-containing compounds, owing to their enhanced binding affinity and metabolic stability. This compound’s thiolane ring, a saturated five-membered heterocycle, contributes to its potential applications in targeting enzymes and receptors involved in inflammatory and neurodegenerative diseases.

One of the most frequently searched questions in the context of CAS No. 2171587-51-0 revolves around its synthetic utility. Researchers often inquire about its role in solid-phase peptide synthesis (SPPS) or as a precursor for cysteine analogs. The benzyloxycarbonyl (Cbz) group is particularly noteworthy, as it is a classic amine-protecting group that can be selectively removed under mild conditions, ensuring compatibility with sensitive functional groups. This feature makes the compound indispensable for constructing complex peptide architectures.

Another hot topic in the scientific community is the exploration of bioisosteres—molecules with similar physical or chemical properties that can replace standard functional groups to improve drug efficacy. The thiolan-2-yl moiety in 2-{(benzyloxy)carbonylamino}-3-(thiolan-2-yl)propanoic acid acts as a bioisostere for cyclic thioethers, offering enhanced lipophilicity and conformational rigidity. This property aligns with the current focus on optimizing drug-like properties in early-stage discovery programs.

From a technical standpoint, the compound’s propanoic acid functionality enables facile conjugation to other molecules via amide coupling or esterification reactions. This adaptability is critical for designing prodrugs or targeted delivery systems, which are among the top priorities in modern pharmaceutical research. Additionally, its compatibility with green chemistry principles—such as minimizing waste and using safer solvents—makes it an attractive candidate for sustainable synthesis workflows.

In summary, 2-{(benzyloxy)carbonylamino}-3-(thiolan-2-yl)propanoic acid (CAS No. 2171587-51-0) represents a multifaceted tool for chemists and pharmacologists. Its structural features, including the Cbz-protected amine and thiolane ring, position it at the intersection of peptide chemistry and small molecule drug design. As the demand for innovative therapeutic agents continues to rise, this compound is poised to play a pivotal role in advancing cutting-edge research.